

Voderdeucitinib Demonstrates Superiority Over Apremilast in Psoriasis Models: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Voderdeucitinib*

CAS No.: *2824164-00-1*

Cat. No.: *B15615482*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of **Voderdeucitinib** (a selective TYK2 inhibitor) and apremilast (a PDE4 inhibitor) in the context of psoriasis treatment. Drawing upon preclinical and pivotal clinical trial data, we present an objective assessment of their efficacy and underlying mechanisms of action.

Executive Summary


Voderdeucitinib has consistently shown superior efficacy compared to apremilast in pivotal Phase 3 clinical trials for moderate-to-severe plaque psoriasis. This superiority is attributed to its targeted inhibition of the TYK2 signaling pathway, a key driver of psoriasis pathogenesis. While both drugs modulate inflammatory responses, preclinical and clinical data suggest that **Voderdeucitinib**'s more specific mechanism of action leads to greater clinical benefit.

Mechanism of Action

Voderdeucitinib: A selective allosteric inhibitor of tyrosine kinase 2 (TYK2). By binding to the regulatory pseudokinase domain of TYK2, **Voderdeucitinib** blocks the signaling of key cytokines implicated in psoriasis, including interleukin-23 (IL-23), IL-12, and Type I interferons. This targeted approach avoids the broader immunosuppressive effects associated with less selective JAK inhibitors.


Apremilast: A small molecule inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that degrades cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, apremilast increases intracellular cAMP levels, which in turn downregulates the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF- α), IL-23, and IL-17, while upregulating the anti-inflammatory cytokine IL-10.

Signaling Pathway Diagrams



[Click to download full resolution via product page](#)

Voderdeucitinib's targeted inhibition of the TYK2 pathway.



[Click to download full resolution via product page](#)

Apremilast's mechanism of action via PDE4 inhibition.

Preclinical Data in Psoriasis Models

While direct head-to-head preclinical studies are limited, data from imiquimod-induced psoriasis mouse models provide insights into the individual efficacy of **Voderdeucitinib** and apremilast.

Parameter	Voderdeucitinib	Apremilast
Psoriasis Model	Imiquimod-induced psoriasis in mice	Imiquimod-induced psoriasis in mice
Key Findings	- Significantly improved psoriasis symptoms.[1][2]- - Reduced expression of p-STAT3 and Ki67 in the skin.[1] [2]- Inhibited abnormal capillary proliferation and reduced immune cell infiltration.[1]- - Decreased the concentration of IL-12p70 in the skin.[1]	- Alleviated psoriasiform dermatitis.[3][4][5]- - Reduced infiltration of antigen-presenting cells and IL-17A-positive cells.[6]- - Reduced expression of pro-inflammatory cytokines including IL-8, IL-17A, IL-17F, and IL-23.[3][4][5]

Clinical Trial Data: Head-to-Head Comparison

The POETYK PSO-1 and POETYK PSO-2 Phase 3 clinical trials directly compared the efficacy and safety of **Voderdeucitinib** (6 mg once daily) and apremilast (30 mg twice daily) in patients with moderate-to-severe plaque psoriasis.

Efficacy


Endpoint (at Week 16)	POETYK PSO-1	POETYK PSO-2
Voderdeucitinib	Apremilast	Voderdeucitinib
PASI 75 Response	58.7% ^[7] ^[8]	35.1% ^[7] ^[8]
sPGA 0/1 (Clear/Almost Clear)	53.6% ^[7]	32.1% ^[7]

Safety and Tolerability

Adverse Event	Voderdeucitinib	Apremilast
Most Common AEs	Nasopharyngitis, upper respiratory tract infection. ^[7]	Diarrhea, nausea, headache.
Discontinuation due to AEs	Low rates, comparable to placebo. ^[8]	Higher rates than Voderdeucitinib, primarily due to gastrointestinal side effects.

Experimental Protocols

Imiquimod-Induced Psoriasis Mouse Model



[Click to download full resolution via product page](#)

General workflow for preclinical psoriasis model studies.

- Animal Model: Typically, 6-8 week old female BALB/c or C57BL/6 mice are used.

- Induction of Psoriasis: A daily topical application of 62.5 mg of imiquimod cream (5%) is administered to the shaved back skin of the mice for 5-7 consecutive days to induce psoriasis-like skin inflammation.[\[1\]](#)
- Drug Administration:
 - **Voderdeucitinib**: Administered orally, typically at doses ranging from 15 to 60 mg/kg, once or twice daily.
 - Apremilast: Administered orally or intraperitoneally, with typical doses around 5-20 mg/kg daily.[\[6\]](#)
- Efficacy Assessment:
 - Clinical Scoring: The severity of skin inflammation is assessed daily using a scoring system for erythema, scaling, and thickness (Psoriasis Area and Severity Index - PASI).
 - Histological Analysis: Skin biopsies are collected at the end of the study for hematoxylin and eosin (H&E) staining to assess epidermal thickness and inflammatory cell infiltration.
 - Immunohistochemistry: Staining for markers such as Ki67 (proliferation) and CD3 (T-cells) is performed.
 - Cytokine Analysis: Skin or serum levels of key inflammatory cytokines (e.g., IL-17, IL-23, TNF- α) are measured using ELISA or qPCR.

Phase 3 Clinical Trials (POETYK PSO-1 & PSO-2)

- Study Design: These were multicenter, randomized, double-blind, placebo- and active comparator-controlled studies.[\[9\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#)
- Patient Population: Adults with moderate-to-severe plaque psoriasis, defined as having a Psoriasis Area and Severity Index (PASI) score of 12 or higher, a static Physician's Global Assessment (sPGA) score of 3 or 4, and body surface area (BSA) involvement of 10% or more.[\[10\]](#)
- Treatment Arms:

- **Voderdeucitinib**: 6 mg taken orally once daily.[9][10]
- Apremilast: 30 mg taken orally twice daily.[9][10]
- Placebo.[9][10]
- Primary Endpoints:
 - The proportion of patients achieving at least a 75% reduction in their PASI score from baseline (PASI 75) at week 16.[8][9]
 - The proportion of patients achieving an sPGA score of 0 (clear) or 1 (almost clear) at week 16.[8][9]
- Duration: 52 weeks, with the primary endpoints assessed at week 16.[9][10]

Conclusion

The available preclinical and robust clinical evidence strongly supports the superiority of **Voderdeucitinib** over apremilast for the treatment of moderate-to-severe plaque psoriasis. **Voderdeucitinib**'s targeted inhibition of the TYK2 pathway translates into significantly greater efficacy in skin clearance and symptom improvement. While both oral agents offer a convenient alternative to injectable biologics, the data indicates that **Voderdeucitinib** represents a more effective therapeutic option for patients with psoriasis. Further research into the long-term safety and comparative effectiveness against other systemic therapies will continue to define its role in the psoriasis treatment landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Deucravacitinib and shikonin combination therapy ameliorates imiquimod-induced psoriasis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

- 2. Deucravacitinib and shikonin combination therapy ameliorates imiquimod-induced psoriasis in mice - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Efficacy of Apremilast Gels in Mouse Model of Imiquimod-Induced Psoriasis Skin Inflammation [ouci.dntb.gov.ua]
- 4. scilit.com [scilit.com]
- 5. Efficacy of Apremilast Gels in Mouse Model of Imiquimod-Induced Psoriasis Skin Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. ClinicalTrials.gov [clinicaltrials.gov]
- 8. Bristol Myers Squibb - Bristol Myers Squibb Presents Positive Data from Two Pivotal Phase 3 Psoriasis Studies Demonstrating Superiority of Deucravacitinib Compared to Placebo and Otezla® (apremilast) [news.bms.com]
- 9. Deucravacitinib versus placebo and apremilast in moderate to severe plaque psoriasis: Efficacy and safety results from the 52-week, randomized, double-blinded, placebo-controlled phase 3 POETYK PSO-1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Deucravacitinib in plaque psoriasis: Four-year safety and efficacy results from the Phase 3 POETYK PSO-1, PSO-2 and long-term extension trials - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Treatment of plaque psoriasis with deucravacitinib (POETYK PSO-1 study): a plain language summary - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Treatment of plaque psoriasis with deucravacitinib (POETYK PSO-2 study): a plain language summary - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Voderdeucitinib Demonstrates Superiority Over Apremilast in Psoriasis Models: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15615482/docs#voderdeucitinib-demonstrates-superiority-over-apremilast-in-psoriasis-models-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)